Cas no 1324507-31-4 (2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine)

• Product Name: 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine
• CAS No: 1324507-31-4
• MF: C₁₇H₁₇N₅O₄S
• MW: 387.412981748581
• CID: 6490823
• PubChem ID: 49746739
• Update Time: 2025-07-16

2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine
• 1324507-31-4
• F6064-2079
• 5-(1-((2-methoxy-5-methylphenyl)sulfonyl)azetidin-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole
• 2-{5-[1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyrazine
• AKOS024530817
• 5-[1-(2-methoxy-5-methylphenyl)sulfonylazetidin-3-yl]-3-pyrazin-2-yl-1,2,4-oxadiazole

• Inchi： 1S/C17H17N5O4S/c1-11-3-4-14(25-2)15(7-11)27(23,24)22-9-12(10-22)17-20-16(21-26-17)13-8-18-5-6-19-13/h3-8,12H,9-10H2,1-2H3
• InChI Key： SAZQBRGLSVBTFK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(N1CC(C2=NC(C3C=NC=CN=3)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 387.10012521g/mol
• Monoisotopic Mass: 387.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine

Recent Advances in the Study of 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine (CAS: 1324507-31-4)

The compound 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine (CAS: 1324507-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the azetidine and oxadiazole moieties play a critical role in binding to the ATP-binding site of target kinases, thereby disrupting their activity. This has led to the development of derivatives with improved selectivity and potency, as demonstrated in several in vitro and in vivo studies. Furthermore, the sulfonyl group has been identified as a crucial pharmacophore for enhancing the compound's stability and bioavailability.

In addition to its kinase inhibitory properties, 1324507-31-4 has also been investigated for its potential as a proteolysis-targeting chimera (PROTAC) component. Early-stage research indicates that the compound can effectively recruit E3 ubiquitin ligases, facilitating the degradation of target proteins. This dual functionality positions it as a versatile tool for both target validation and therapeutic development. However, challenges such as off-target effects and metabolic instability remain to be addressed in ongoing studies.

Recent advancements in synthetic chemistry have enabled the scalable production of 1324507-31-4 and its analogs, paving the way for more extensive preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the optimization of this compound, with several patents filed in the past year. These developments underscore the growing interest in this molecule as a potential lead compound for drug discovery.

Looking ahead, future research directions are expected to focus on the clinical translation of 1324507-31-4-based therapeutics. Key areas of investigation will include the identification of biomarkers for patient stratification, the assessment of combination therapies, and the evaluation of long-term safety profiles. The integration of computational modeling and high-throughput screening techniques is anticipated to further enhance the understanding of this compound's therapeutic potential.

In conclusion, the recent progress in the study of 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine highlights its multifaceted applications in chemical biology and drug discovery. While significant strides have been made, continued research is essential to fully realize its therapeutic promise and address existing challenges. This compound represents a compelling example of how innovative chemical design can yield novel solutions for unmet medical needs.